Cas no 1251552-31-4 (2-(morpholine-4-carbonyl)-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 2-(morpholine-4-carbonyl)-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1251552-31-4
• MF: C₂₂H₂₄N₂O₄S
• MW: 412.501964569092
• CID: 5434030
• Update Time: 2025-06-11

2-(morpholine-4-carbonyl)-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [1,1-dioxo-4-(4-propan-2-ylphenyl)-1$l^{6},4-benzothiazin-2-yl]-morpholin-4-ylmethanone
• 2-(morpholine-4-carbonyl)-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C22H24N2O4S/c1-16(2)17-7-9-18(10-8-17)24-15-21(22(25)23-11-13-28-14-12-23)29(26,27)20-6-4-3-5-19(20)24/h3-10,15-16H,11-14H2,1-2H3
• InChI Key： PZKROVVSYOGCQX-UHFFFAOYSA-N
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2N(C2C([H])=C([H])C(=C([H])C=2[H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])=C1C(N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])=O)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 2-(morpholine-4-carbonyl)-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione

Professional Introduction to Compound with CAS No. 1251552-31-4 and Product Name: 2-(morpholine-4-carbonyl)-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione

The compound with the CAS number 1251552-31-4 and the product name 2-(morpholine-4-carbonyl)-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The benzothiazine core, a key structural motif in this molecule, is well-documented for its role in various pharmacological applications.

Structurally, the compound features a benzothiazine ring system fused with a morpholine moiety and an acylated group at the 4-position. The presence of a propan-2-yl phenyl group at the 4-position further enhances its molecular complexity and suggests potential interactions with biological targets. This unique arrangement of functional groups makes it an intriguing candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in benzothiazine derivatives due to their demonstrated efficacy in modulating various biological pathways. The morpholine-4-carbonyl substituent in this compound is particularly noteworthy, as it has been shown to influence the pharmacokinetic properties of related molecules. Studies have indicated that such modifications can enhance solubility and metabolic stability, which are critical factors in the development of novel therapeutic agents.

Current research in the field of heterocyclic chemistry has highlighted the importance of functional group diversity in designing molecules with improved pharmacological profiles. The 2-(morpholine-4-carbonyl)-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione structure exemplifies this trend by incorporating multiple distinct moieties that could interact synergistically with biological targets. This design approach has led to the discovery of several promising lead compounds that are now undergoing further optimization.

One of the most compelling aspects of this compound is its potential as a scaffold for developing new drugs. The benzothiazine core is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. By modifying the substituents on this core structure, researchers can fine-tune the properties of the molecule to achieve specific therapeutic outcomes. The propan-2-yl phenyl group, in particular, has been identified as a key element that can modulate binding affinity and selectivity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These methodologies are essential for producing complex molecules like this one on a scale suitable for preclinical studies.

Preclinical studies have begun to explore the pharmacological potential of this derivative. Initial findings suggest that it exhibits promising activity against certain disease models, particularly those involving inflammation and oxidative stress. The morpholine-4-carbonyl moiety appears to contribute significantly to these effects by interacting with specific enzymes and receptors involved in these pathways. Further investigation is warranted to fully elucidate its mechanism of action.

The compound's structural features also make it an attractive candidate for computational studies aimed at understanding its interactions with biological targets. Molecular modeling techniques can provide valuable insights into how this molecule binds to proteins and other biomolecules, which is crucial for rational drug design. By integrating experimental data with computational predictions, researchers can accelerate the development process and reduce reliance on empirical screening methods.

In conclusion, the compound with CAS number 1251552-31-4 and product name 2-(morpholine-4-carbonyl)-4-[4-(propan-2-yl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for benzothiazine derivatives, compounds like this one are poised to play an important role in addressing unmet medical needs.